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Compound of Interest

Compound Name: Triflusulfuron-methyl

Cat. No.: B1682544 Get Quote

An In-depth Technical Guide to the Preparation of Triflusulfuron-methyl Stock Solutions

Introduction
Triflusulfuron-methyl is a selective, post-emergence sulfonylurea herbicide used for the

control of broadleaf weeds.[1] Its mechanism of action involves the inhibition of the enzyme

acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino

acids in plants.[1] Accurate and consistent preparation of stock solutions is a fundamental

prerequisite for reliable and reproducible experimental results in toxicological, environmental,

and drug development studies.

This guide provides a comprehensive protocol for the preparation of Triflusulfuron-methyl
stock solutions, tailored for researchers and scientific professionals. It includes detailed

solubility data, a step-by-step experimental workflow, and essential safety information.

Physicochemical Properties and Solubility Data
A thorough understanding of the physicochemical properties of Triflusulfuron-methyl is
essential for selecting the appropriate solvent and ensuring solution stability. The key

quantitative data are summarized in the table below.
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Property Value Source(s)

CAS Number 126535-15-7 [2][3][4][5]

Molecular Formula C₁₇H₁₉F₃N₆O₆S [1][3][6]

Molecular Weight 492.43 g/mol [3][4][5][6]

Appearance White solid [3][4]

Melting Point 160-163 °C [2][3][4]

pKa 4.4 [2][3]

Water Solubility (25°C) pH-dependent:

1 mg/L (pH 3) [2][3]

3 mg/L (pH 5) [2][3]

110 mg/L (pH 7) [2][3]

11,000 mg/L (pH 9) [2][3]

Organic Solvent Solubility
Soluble in Dimethyl Sulfoxide

(DMSO) and Acetonitrile.
[5][6][7][8]

Stock Solution Storage

Solid: Dry, dark, -20°C for long-

term.[5] In Acetonitrile: Freeze

(< -10°C).[7] In DMSO: -20°C

for 1 month, -80°C for 6

months (based on similar

compounds).[9]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Acetonitrile
This protocol details the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in experimental assays. Acetonitrile is chosen as the solvent

due to its use in commercially available certified reference standards.[6][7][8]

3.1 Materials and Equipment
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Triflusulfuron-methyl (solid, purity >98%)[10]

Acetonitrile (HPLC grade or higher)[8]

Analytical balance (readable to 0.1 mg)

Glass volumetric flasks (e.g., 10 mL, 25 mL)

Spatula

Weighing paper or boat

Glass pipettes or micropipettes

Vortex mixer

Sonicator bath

Amber glass vials for storage

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat[4]

3.2 Procedure

Calculate the Required Mass:

To prepare 10 mL of a 10 mM stock solution, first calculate the required mass of

Triflusulfuron-methyl.

Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol

) x 1000 (mg/g)

Calculation: Mass (mg) = 0.010 mol/L x 0.010 L x 492.43 g/mol x 1000 mg/g = 4.92 mg

Note: Adjust the initial mass based on the purity of the solid compound.

Weighing the Compound:

Tare the analytical balance with a clean weighing boat.
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Carefully weigh out approximately 4.92 mg of Triflusulfuron-methyl solid. Record the

exact mass.

Dissolution:

Transfer the weighed solid into a 10 mL glass volumetric flask.

Add approximately 5-7 mL of acetonitrile to the flask.

Cap the flask and vortex the mixture for 30-60 seconds to facilitate dissolution.

If the solid does not fully dissolve, place the flask in a sonicator bath for 5-10 minutes.[7]

[11]

Final Volume Adjustment:

Once the solid is completely dissolved, add acetonitrile to the flask until the bottom of the

meniscus aligns with the 10 mL calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the stock solution into an amber glass vial to protect it from light.

Label the vial clearly with the compound name, concentration, solvent, preparation date,

and your initials.

Store the stock solution at -20°C or colder for long-term stability.[5][7]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the protocol for preparing a Triflusulfuron-
methyl stock solution.
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1. Calculate Required Mass
(Concentration, Volume, MW)

2. Weigh Triflusulfuron-methyl Solid
(Use Analytical Balance)

3. Transfer Solid to Volumetric Flask

4. Add ~70% of Final Solvent Volume
(e.g., Acetonitrile)

5. Dissolve Compound

Vortex / Sonicate 6. Adjust to Final Volume with Solvent

7. Mix Thoroughly
(Invert Flask)

8. Transfer to Labeled Storage Vial

9. Store at ≤ -20°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for Triflusulfuron-methyl Stock Solution Preparation.
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Stability and Safety Considerations
5.1 Solution Stability

pH: The stability of Triflusulfuron-methyl in aqueous solutions is highly pH-dependent. It

degrades rapidly in acidic conditions (pH < 5) and is more stable in neutral to basic

conditions.[2][12][13] For aqueous working solutions, maintaining a pH between 6.0 and 8.0

is recommended for optimal stability.[14]

Storage: Organic stock solutions should be stored frozen (-20°C or below) and protected

from light to minimize degradation.[5][7] Avoid repeated freeze-thaw cycles.

5.2 Safety Precautions

Hazard Profile: Triflusulfuron-methyl may be harmful if swallowed or inhaled and can

cause respiratory tract irritation.[4][8][15] It is also suspected of causing cancer.[15][16]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety glasses when handling the solid compound and its

solutions.[4]

Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of the powder.

Disposal: Dispose of waste and unused solutions in accordance with local, regional, and

national environmental regulations. Avoid release into the environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Triflusulfuron-methyl | C17H19F3N6O6S | CID 92434 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1682544?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8103147.htm
https://pubmed.ncbi.nlm.nih.gov/10956179/
https://www.researchgate.net/publication/12365199_Triflusulfuron-methyl_Dissipation_in_Water_and_Soil
https://assets.greenbook.net/20-47-04-21-10-2025-Resolve_Q_-_label.pdf
https://www.medkoo.com/products/27414
https://www.accustandard.com/prod0010204.html
https://www.benchchem.com/product/b1682544?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Triflusulfuronmethyl.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Triflusulfuronmethyl_Acetonitrile_2.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/668.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/668.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/668.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Triflusulfuronmethyl.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Triflusulfuronmethyl.htm
https://www.benchchem.com/product/b1682544?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Triflusulfuron-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Triflusulfuron-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Triflusulfuron-methyl | 126535-15-7 [chemicalbook.com]

3. Triflusulfuron-methyl [drugfuture.com]

4. hpc-standards.com [hpc-standards.com]

5. medkoo.com [medkoo.com]

6. achemtek.com [achemtek.com]

7. accustandard.com [accustandard.com]

8. hpc-standards.com [hpc-standards.com]

9. medchemexpress.com [medchemexpress.com]

10. 126535-15-7 Triflusulfuron-methyl AKSci P033 [aksci.com]

11. cipac.org [cipac.org]

12. Triflusulfuron-methyl dissipation in water and soil - PubMed [pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. assets.greenbook.net [assets.greenbook.net]

15. Triflusulfuron-methyl (Ref: DPX 66037) [sitem.herts.ac.uk]

16. Triflusulfuron-methyl (Ref: DPX 66037) [sitem.herts.ac.uk]

To cite this document: BenchChem. [protocol for Triflusulfuron-methyl stock solution
preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682544#protocol-for-triflusulfuron-methyl-stock-
solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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